Cas no 81348-24-5 (Methyl 2,4,6-tri-o-acetyl-3-o-benzyl-β-d-galactopyranoside)

• Product Name: Methyl 2,4,6-tri-o-acetyl-3-o-benzyl-β-d-galactopyranoside
• CAS No: 81348-24-5
• MF: C₂₀H₂₆O₉
• MW: 410.415047168732
• CID: 2163530
• PubChem ID: 14462572
• Update Time: 2025-05-22

Methyl 2,4,6-tri-o-acetyl-3-o-benzyl-β-d-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4,6-tri-o-acetyl-3-o-benzyl-β-d-galactopyranoside
• 81348-24-5
• SCHEMBL20658513
• [(2R,3S,4S,5R,6R)-3,5-bis(acetyloxy)-4-(benzyloxy)-6-methoxyoxan-2-yl]methyl acetate
• [(2R,3S,4S,5R,6R)-3,5-Diacetyloxy-6-methoxy-4-phenylmethoxyoxan-2-yl]methyl acetate
• A-D-Galactopyranoside, methyl 3-O-(phenylmethyl)-, 2,4,6-triacetate

• Inchi： 1S/C20H26O9/c1-12(21)25-11-16-17(27-13(2)22)18(26-10-15-8-6-5-7-9-15)19(28-14(3)23)20(24-4)29-16/h5-9,16-20H,10-11H2,1-4H3/t16-,17+,18+,19-,20-/m1/s1
• InChI Key： DQKIXWPNUCSKEQ-LCWAXJCOSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OCC1C=CC=CC=1)OC(C)=O)OC

Computed Properties

• Exact Mass: 410.15768240Da
• Monoisotopic Mass: 410.15768240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Additional information on Methyl 2,4,6-tri-o-acetyl-3-o-benzyl-β-d-galactopyranoside

Comprehensive Overview of Methyl 2,4,6-tri-O-acetyl-3-O-benzyl-β-D-galactopyranoside (CAS No. 81348-24-5)

Methyl 2,4,6-tri-O-acetyl-3-O-benzyl-β-D-galactopyranoside (CAS No. 81348-24-5) is a highly specialized carbohydrate derivative widely utilized in glycochemistry and pharmaceutical research. This compound, often referred to as a protected galactose derivative, plays a pivotal role in the synthesis of complex oligosaccharides, glycoconjugates, and drug intermediates. Its unique structure, featuring acetyl and benzyl protecting groups, ensures selective reactivity in glycosylation reactions, making it indispensable for researchers exploring glycoscience and biomedical applications.

The growing interest in carbohydrate-based therapeutics has propelled the demand for compounds like Methyl 2,4,6-tri-O-acetyl-3-O-benzyl-β-D-galactopyranoside. Recent advancements in glycobiology highlight its relevance in developing targeted drug delivery systems and vaccine adjuvants. For instance, its β-D-galactopyranoside backbone is a key motif in designing tumor-associated carbohydrate antigens, a hot topic in cancer immunotherapy. Researchers frequently search for "galactose derivatives in drug development" or "synthetic routes for protected sugars," underscoring its significance in modern science.

From a synthetic perspective, this compound exemplifies the strategic use of protecting groups in organic chemistry. The acetyl groups at the 2, 4, and 6 positions and the benzyl group at the 3 position provide steric and electronic control during glycosidic bond formation. Such precision is critical for creating stereospecific glycosides, a common challenge addressed in "glycosylation reaction optimization" queries. Its CAS No. 81348-24-5 is frequently cited in patents and publications related to carbohydrate engineering and enzymatic synthesis.

In the context of green chemistry, researchers are exploring eco-friendly modifications of Methyl 2,4,6-tri-O-acetyl-3-O-benzyl-β-D-galactopyranoside to reduce reliance on toxic reagents. This aligns with trending searches like "sustainable glycosylation methods" and "biocatalysis in sugar chemistry." Additionally, its application in glycosaminoglycan (GAG) mimetics—a field gaining traction for anti-inflammatory therapies—further elevates its industrial relevance.

Quality control and analytical characterization of this compound involve advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the purity and structural integrity required for high-stakes research, addressing common concerns like "how to validate protected sugar purity." Suppliers and manufacturers often emphasize its ≥95% purity grade, catering to stringent laboratory standards.

In summary, Methyl 2,4,6-tri-O-acetyl-3-O-benzyl-β-D-galactopyranoside (CAS No. 81348-24-5) bridges fundamental glycochemistry and cutting-edge biomedical innovations. Its versatility in glycosylation strategies, coupled with emerging applications in biopharmaceuticals, positions it as a cornerstone molecule in both academic and industrial settings. As interest in precision medicine and glycan-based diagnostics grows, this compound will undoubtedly remain at the forefront of scientific exploration.